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Compound of Interest

Compound Name: Dynasore hydrate

Cat. No.: B6590803

Dynasore Hydrate Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of Dynasore hydrate
in solution. Below you will find frequently asked questions, troubleshooting guides, and detailed
experimental protocols to ensure the effective use of Dynasore hydrate in your experiments.

Frequently Asked Questions (FAQSs)
Q1: How should I store the solid Dynasore hydrate powder?

Al: Solid Dynasore hydrate should be stored at -20°C in a desiccated environment, protected
from light.[1][2][3][4][5] For long-term stability, it is recommended to store it under an inert gas
like argon as it is sensitive to air and light.[6] Under these conditions, the solid powder is stable
for at least two to four years.[1][3]

Q2: What is the best solvent to dissolve Dynasore hydrate?

A2: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing stock solutions
of Dynasore hydrate.[1][3][4][5][6][7][8][9][10] Dimethylformamide (DMF) can also be used.[1]
It has limited solubility in ethanol and is sparingly soluble in agueous buffers.[1][3][7][10]

Q3: How do | prepare a stock solution of Dynasore hydrate?
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A3: To prepare a stock solution, dissolve the Dynasore hydrate powder in high-quality,
anhydrous DMSO.[1][6] It is advisable to purge the solvent with an inert gas before use.[1] For
example, to create a 15 mM stock solution, you can reconstitute 5 mg of Dynasore hydrate
powder in 1.03 mL of DMSO.[3]

Q4: How should | store Dynasore hydrate stock solutions?

A4: Stock solutions in DMSO should be stored at -20°C or -80°C.[3][6][8] To maintain potency,
it is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw
cycles.[3] When stored at -20°C, the solution should be used within one month.[3] For longer-
term storage, up to one year, -80°C is recommended.[8] Before opening, allow the frozen
aliquot to warm to room temperature to prevent moisture condensation.[6]

Q5: How stable is Dynasore hydrate in aqueous solutions or cell culture media?

A5: Dynasore hydrate is not very stable in aqueous solutions. It is recommended to prepare
fresh dilutions in your aqueous buffer or cell culture medium for immediate use.[6] Storing
agueous solutions for more than one day is not advised.[1]

Q6: What is a typical working concentration for Dynasore hydrate in cell-based assays?

A6: The effective working concentration can vary depending on the cell type and experimental
design. However, a commonly used concentration is around 80 uM.[6][10][11] The half-
maximal inhibitory concentration (IC50) for dynamin's GTPase activity is approximately 15 pM.

[11[3][8][€]
Q7: Are there any specific considerations when using Dynasore hydrate in cell culture?

A7: Yes, Dynasore hydrate can bind to serum proteins like albumin, which can reduce its
effective concentration and activity.[6] Therefore, it is recommended to use serum-free or low-
protein media for your experiments to ensure consistent results.[6]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reduced or no inhibitory effect

1. Degraded Dynasore
solution: The stock solution
may have been stored
improperly (e.g., for too long,
at the wrong temperature, or
subjected to multiple freeze-
thaw cycles). 2. Binding to
serum proteins: The presence
of serum in the culture medium
can sequester Dynasore. 3.
Incorrect working
concentration: The
concentration used may be too
low for the specific cell line or

experimental conditions.

1. Prepare a fresh stock
solution from solid powder.
Ensure proper storage of
aliquots at -20°C (forup to 1
month) or -80°C (forup to 1
year).[3][8] 2. Perform
experiments in serum-free or
low-protein media.[6] 3.
Perform a dose-response
curve to determine the optimal
concentration for your specific

experimental setup.

Precipitate formation in culture

medium

1. Low aqueous solubility:
Dynasore has poor solubility in
agueous solutions. The final
concentration of DMSO from
the stock solution may be too
low to keep it dissolved. 2.
Incorrect dilution method:
Adding the DMSO stock
directly to a large volume of
aqueous buffer can cause

precipitation.

1. Ensure the final DMSO
concentration in your working
solution is sufficient to maintain
solubility, typically 0.2% or
higher.[6] 2. When preparing
the working solution, add the
DMSO stock to a smaller
volume of medium first and mix
well before bringing it to the
final volume. Gentle tumbling
or pipetting up and down can

aid dissolution.[6]
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Inconsistent results between

experiments

1. Variability in solution
preparation: Inconsistent
preparation of stock or working
solutions. 2. Age of the
solution: Using solutions of
different ages can lead to

variability.

1. Follow a standardized
protocol for solution
preparation. 2. Always use
freshly prepared working
solutions and ensure stock
solutions are within their

recommended storage period.

[1](6]

Quantitative Data Summary

Table 1: Solubility of Dynasore Hydrate

Solvent Solubility Source
DMSO >10 mg/mL [21[41[7]
DMSO ~12.5 mg/mL [1]
DMSO 30 mg/mL [3]
DMSO 32.23 mg/mL (100 mM)

DMSO 64 mg/mL [8]
DMSO 120 mg/mL 9]

DMF ~25 mg/mL [1]
Ethanol 1 mg/mL [B1[71[10]
Ethanol 1.6 mg/mL 9]
Water Insoluble [4]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [1]

Table 2: Storage Conditions and Stability of Dynasore Hydrate
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Storage ) Additional
Form Duration Source
Temperature Notes
Desiccated,
Solid Powder -20°C > 4 years protected from [1]
light and air.
Solid Powder -20°C 24 months Lyophilized form.  [3]
Aliquot to avoid
DMSO Stock
] -20°C Up to 1 month freeze-thaw [3]
Solution
cycles.
Aliquot to avoid
DMSO Stock
) -80°C Up to 1 year freeze-thaw [8]
Solution
cycles.
Not
Room
Aqueous recommended Prepare fresh
) Temperature or [1]
Solution 4°C for more than before use.
one day

Experimental Protocols

Protocol 1: Preparation of Dynasore Hydrate Stock Solution in DMSO
o Materials:

o Dynasore hydrate powder

o Anhydrous, high-purity DMSO

o Inert gas (e.g., argon)

o Sterile microcentrifuge tubes
e Procedure:

1. Allow the container of Dynasore hydrate powder to equilibrate to room temperature
before opening.
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2. Weigh the desired amount of Dynasore hydrate powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration
(e.g., for a 200 mM stock, add the corresponding volume of DMSO).[6]

4. To aid dissolution, you can gently vortex the tube. Sonication can also be used if
necessary.[9]

5. Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge
tubes.

6. Overlay the solution with an inert gas like argon before capping tightly.[6]
7. Seal the caps with parafilm for extra security.[6]

8. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 1 year).[3][6][8]

Protocol 2: Preparation of Dynasore Hydrate Working Solution
e Materials:

o Dynasore hydrate DMSO stock solution

o Serum-free cell culture medium or desired aqueous buffer
e Procedure:

1. Retrieve a single-use aliquot of the Dynasore hydrate DMSO stock solution from the
freezer.

2. Allow the tube to warm to room temperature before opening to prevent moisture
contamination.[6]

3. Calculate the volume of the stock solution needed to achieve the desired final working
concentration in your experimental volume.

4. Add the calculated volume of the stock solution to your serum-free medium or buffer.
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5. Mix gently by inverting the tube or by pipetting up and down.[6]

6. Use the freshly prepared working solution immediately for your experiment.[1][6] The final
solution will have a light yellow color.[6]

Visualizations
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Dynasore Hydrate Solution Preparation and Storage Workflow
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Caption: Workflow for preparing and storing Dynasore hydrate solutions.
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Mechanism of Dynasore Action
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Caption: Dynasore inhibits dynamin-mediated endocytosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

o 2. Dynasore hydrate CAS#: 1202867-00-2 [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b6590803?utm_src=pdf-body-img
https://www.benchchem.com/product/b6590803?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/14062.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB62750338_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» 3. Dynasore | Cell Signaling Technology [cellsignal.com]
e 4. Dynasore - LKT Labs [lktlabs.com]
e 5. Dynasore 1202867-00-2 [sigmaaldrich.com]

e 6. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE
REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nlm.nih.gov]

e 7. Dynasore 1202867-00-2 [sigmaaldrich.com]
o 8. selleckchem.com [selleckchem.com]
e 9. Dynasore | dynamin 1/2 GTPase Inhibitor | Drpl Inhibitor | TargetMol [targetmol.com]

e 10.297.5% (HPLC), powder, dynamin 1 and dynamin 2 GTPase activity inhibitor | Sigma-
Aldrich [sigmaaldrich.com]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Dynasore hydrate stability in solution and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590803#dynasore-hydrate-stability-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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